Cas no 2137485-45-9 (2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide)

• Product Name: 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide
• CAS No: 2137485-45-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6068854
• PubChem ID: 165491011
• Update Time: 2025-08-04

2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide
• EN300-1157002
• 2137485-45-9
• 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide

• Inchi： 1S/C10H18N2O2/c1-10(2)4-3-6(13)5-7(10)8(11)9(12)14/h7-8H,3-5,11H2,1-2H3,(H2,12,14)
• InChI Key： XRAQTTUVHBICFX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C(C(N)=O)N)C1

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide

Comprehensive Guide to 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide (CAS No. 2137485-45-9): Properties, Applications, and Market Insights

2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide (CAS No. 2137485-45-9) is a specialized organic compound with a unique molecular structure that makes it valuable in various research and industrial applications. This compound, characterized by its cyclohexyl backbone and acetamide functional group, has garnered attention in pharmaceutical and biochemical research due to its potential as a building block for more complex molecules.

The molecular formula of 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide is C10H18N2O2, with a molecular weight of 198.26 g/mol. Its structure features a 2,2-dimethyl-5-oxocyclohexyl moiety attached to an aminoacetamide group, creating interesting chemical properties that researchers are exploring for various applications. The compound's ketone and amide functionalities make it particularly useful in synthetic chemistry.

Recent studies have highlighted the potential of 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide in drug discovery programs. Its structural features resemble those found in several bioactive molecules, making it a valuable intermediate in the synthesis of potential therapeutic agents. Researchers are particularly interested in its application for developing central nervous system (CNS) targeted compounds, as the molecular framework may allow for blood-brain barrier penetration.

In the field of medicinal chemistry, this compound serves as a versatile scaffold for structure-activity relationship (SAR) studies. The presence of both amino and carbonyl groups provides multiple sites for chemical modification, allowing medicinal chemists to explore various derivatives with potentially improved pharmacological properties. This adaptability makes 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide particularly valuable in early-stage drug discovery.

The synthesis of 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches often employ green chemistry principles to improve yield and reduce environmental impact. Researchers continue to optimize these synthetic routes to make the compound more accessible for various applications while maintaining high purity standards.

From a commercial perspective, the demand for 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide has been steadily increasing, particularly in the pharmaceutical and biotechnology sectors. The compound is typically supplied as a white to off-white crystalline powder with high purity (>98%), suitable for research purposes. Current market trends indicate growing interest in this compound as a potential intermediate for innovative drug candidates targeting various disease areas.

Quality control of 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide involves rigorous analytical testing, including HPLC, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. These quality measures are particularly important for researchers requiring precise molecular characteristics for their studies. The compound's stability under various storage conditions is also an important consideration for both suppliers and end-users.

Looking ahead, the scientific community anticipates expanded applications for 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide in areas such as peptide mimetics development and enzyme inhibitor design. Its structural features make it particularly interesting for creating constrained analogs of biologically active peptides, potentially leading to more stable and selective therapeutic agents. This aligns with current research trends focusing on improved drug stability and specificity.

For researchers working with 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices should be maintained when handling any chemical substance. Material Safety Data Sheets (MSDS) should be consulted for specific handling and storage recommendations.

The future of 2-Amino-2-(2,2-dimethyl-5-oxocyclohexyl)acetamide research appears promising, with several academic and industrial groups investigating its potential in various therapeutic areas. As synthetic methodologies continue to advance and our understanding of structure-activity relationships improves, this compound may play an increasingly important role in the development of novel bioactive molecules and pharmaceutical ingredients.